Cas no 868983-49-7 (N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide)
N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide
- MLS001236382
- CHEMBL2134113
- N-[[3-(2,5-difluorophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N'-[(4-fluorophenyl)methyl]oxamide
- SMR000806495
- N1-((3-((2,5-difluorophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(4-fluorobenzyl)oxalamide
- F1843-0247
- AKOS024614096
- N-{[3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide
- 868983-49-7
-
- Inchi: 1S/C19H18F3N3O5S/c20-13-3-1-12(2-4-13)10-23-18(26)19(27)24-11-17-25(7-8-30-17)31(28,29)16-9-14(21)5-6-15(16)22/h1-6,9,17H,7-8,10-11H2,(H,23,26)(H,24,27)
- InChI Key: UDEIAXDLVXYJSY-UHFFFAOYSA-N
- SMILES: S(C1C=C(C=CC=1F)F)(N1CCOC1CNC(C(NCC1C=CC(=CC=1)F)=O)=O)(=O)=O
Computed Properties
- Exact Mass: 457.09192634g/mol
- Monoisotopic Mass: 457.09192634g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 743
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 113Ų
N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1843-0247-2μmol |
N-{[3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide |
868983-49-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1843-0247-5μmol |
N-{[3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide |
868983-49-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1843-0247-10μmol |
N-{[3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide |
868983-49-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1843-0247-20μmol |
N-{[3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide |
868983-49-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1843-0247-1mg |
N-{[3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide |
868983-49-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1843-0247-2mg |
N-{[3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide |
868983-49-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1843-0247-3mg |
N-{[3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide |
868983-49-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1843-0247-4mg |
N-{[3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide |
868983-49-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1843-0247-5mg |
N-{[3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide |
868983-49-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1843-0247-10mg |
N-{[3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide |
868983-49-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide
Comprehensive Overview of N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide (CAS No. 868983-49-7)
The compound N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide, identified by its CAS No. 868983-49-7, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure features a combination of oxazolidinone and fluorinated benzene moieties, which are increasingly studied for their unique properties in drug design. Researchers are particularly interested in its potential applications as a small-molecule inhibitor or modulator in targeted therapies, aligning with the growing demand for precision medicine.
In recent years, the scientific community has focused on fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of difluorobenzenesulfonyl and 4-fluorophenyl groups in this compound suggests its relevance in addressing challenges like drug resistance and enzyme specificity. These attributes make it a candidate for investigations into kinase inhibition or GPCR modulation, topics frequently searched in academic and industry databases. Its structural complexity also positions it as a valuable scaffold for medicinal chemistry optimizations.
The synthesis and characterization of CAS No. 868983-49-7 involve advanced techniques such as NMR spectroscopy, HPLC purification, and mass spectrometry. These methods ensure high purity and reproducibility, critical for reliable research outcomes. Given the rising interest in AI-driven drug discovery, this compound’s data could contribute to machine learning models predicting molecular interactions—a hot topic in computational chemistry forums. Additionally, its oxazolidinone core aligns with searches for novel antibacterial agents, though further studies are needed to explore this avenue.
From an industrial perspective, scalability and cost-effectiveness are key considerations for 868983-49-7. Innovations in green chemistry and catalytic processes may enhance its production efficiency, addressing sustainability concerns highlighted in recent pharmaceutical trends. The compound’s patent status and commercial availability are also frequently queried, reflecting its potential value in proprietary research pipelines.
In summary, N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide represents a convergence of structural ingenuity and therapeutic promise. Its study bridges gaps between organic synthesis, drug development, and emerging technologies, making it a compelling subject for both academia and industry. As research progresses, this compound may unlock answers to pressing questions in personalized medicine and molecular targeting.
868983-49-7 (N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(4-fluorophenyl)methylethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)